![molecular formula C19H11F3N2O B2827102 2-Phenoxy-6-phenyl-4-(trifluoromethyl)nicotinonitrile CAS No. 338749-44-3](/img/structure/B2827102.png)
2-Phenoxy-6-phenyl-4-(trifluoromethyl)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Phenoxy-6-phenyl-4-(trifluoromethyl)nicotinonitrile” is a chemical compound with the molecular formula C19H11F3N2O . It is also known by its synonyms "3-Pyridinecarbonitrile, 2-phenoxy-6-phenyl-4-(trifluoromethyl)-" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 19 carbon atoms, 11 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom . The molecular weight of this compound is 340.3 .Scientific Research Applications
Antimicrobial Activities
Compounds derived from the synthesis involving nicotinonitriles have been evaluated for their antimicrobial activities. For instance, novel pyrido[2,3-d]pyrimidine derivatives synthesized from related compounds demonstrated significant antibacterial and antifungal activities, suggesting their potential as lead compounds for developing new antimicrobial agents (Behalo, 2008).
Environmental Sensing and Remediation
Nicotinonitrile derivatives have been utilized in environmental sensing and remediation efforts. A fluorescence sensing approach using graphitic carbon nitride nanosheets for the detection of trinitrophenol (TNP) in aqueous solutions was developed, demonstrating high selectivity and sensitivity. This approach has potential applications in monitoring water quality and ensuring public safety (Rong et al., 2015).
Materials Science
In materials science, nicotinonitrile derivatives have been synthesized and investigated for their physical properties and applications. For example, new luminescent nicotinonitrile derivatives were studied for their potential as blue light-emitting materials, highlighting their synthesis, crystal structure, and photophysical properties (Ahipa et al., 2014). Additionally, a study on dye-sensitized solar cells (DSSCs) investigated the photovoltaic performance of a new nicotinonitrile derivative, revealing improved efficiency and spectral coverage, demonstrating the potential of these compounds in renewable energy technologies (Hemavathi et al., 2019).
Corrosion Inhibition
Nicotinonitrile derivatives have also been studied for their role as corrosion inhibitors. Research on mild steel in hydrochloric acid showed that certain nicotinonitrile compounds effectively inhibit corrosion, offering a potential solution for protecting industrial equipment and infrastructure (Singh et al., 2016).
Properties
IUPAC Name |
2-phenoxy-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11F3N2O/c20-19(21,22)16-11-17(13-7-3-1-4-8-13)24-18(15(16)12-23)25-14-9-5-2-6-10-14/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXWKJUDHQDFKJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.